2-ethynyl-1-methyl-1H-indole
Overview
Description
2-Ethynyl-1-methyl-1H-indole (EMI) is an organic compound belonging to the class of indoles. It is a colorless solid that is insoluble in water and soluble in organic solvents. EMI has been studied for its potential applications in a wide range of fields, including medicine, biochemistry, and materials science.
Scientific Research Applications
2-ethynyl-1-methyl-1H-indole has been studied for its potential applications in a wide range of fields, including medicine, biochemistry, and materials science. It has been used as a fluorescent probe for the detection of DNA and RNA in cells and for the imaging of live cells. It has also been used as a fluorescent indicator for the detection of calcium ions in cells. In addition, 2-ethynyl-1-methyl-1H-indole has been used as a building block for the synthesis of various compounds, such as peptides, amino acids, and nucleic acid analogs.
Mechanism of Action
The mechanism of action of 2-ethynyl-1-methyl-1H-indole is not yet fully understood. It is believed that the ethynyl group of 2-ethynyl-1-methyl-1H-indole binds to the electron-rich aromatic ring of the indole, resulting in a strong fluorescent emission. The emission is further enhanced by the presence of a methyl group on the indole, which increases the electron density of the aromatic ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-ethynyl-1-methyl-1H-indole are not yet fully understood. Studies have shown that 2-ethynyl-1-methyl-1H-indole is not toxic to cells and can be used as a fluorescent probe for the detection of DNA and RNA in cells. It has also been shown to have an effect on the activity of enzymes and proteins, but the exact mechanism is not yet known.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-ethynyl-1-methyl-1H-indole in lab experiments is its high fluorescence intensity, which makes it ideal for imaging and detection applications. Additionally, it is relatively easy to synthesize and is stable in a range of solvents. However, 2-ethynyl-1-methyl-1H-indole is not soluble in water, which can limit its use in some experiments.
Future Directions
There are several potential future directions for the use of 2-ethynyl-1-methyl-1H-indole. It could be used as a fluorescent probe for the detection of a variety of molecules in cells, such as proteins and metabolites. It could also be used as a building block for the synthesis of a variety of compounds, such as peptides, amino acids, and nucleic acid analogs. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-ethynyl-1-methyl-1H-indole, as well as its mechanism of action.
Synthesis Methods
2-ethynyl-1-methyl-1H-indole can be synthesized from 1-methyl-1H-indole by a two-step reaction. In the first step, the indole is treated with a base such as lithium diisopropylamide (LDA) to form the lithium salt of the indole. In the second step, the lithium salt is reacted with ethynyl bromide to form 2-ethynyl-1-methyl-1H-indole. The reaction is carried out in an inert atmosphere to prevent oxidation of the ethynyl group.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethynyl-1-methyl-1H-indole involves the reaction of 2-bromo-1-methyl-1H-indole with sodium ethynide.", "Starting Materials": [ "2-bromo-1-methyl-1H-indole", "Sodium ethynide" ], "Reaction": [ "Dissolve 2-bromo-1-methyl-1H-indole in dry tetrahydrofuran (THF) and add sodium hydride to the solution.", "Heat the mixture to 60-70°C for 30 minutes to form the sodium salt of the indole.", "Add ethynyltrimethylsilane to the reaction mixture and stir for 2 hours at room temperature.", "Add water to the reaction mixture and extract the product with dichloromethane.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] } | |
CAS RN |
85094-87-7 |
Product Name |
2-ethynyl-1-methyl-1H-indole |
Molecular Formula |
C11H9N |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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